Cas no 1399672-43-5 ((2E)-3-cyclopentyl-2-methylprop-2-enoic acid)

• Product Name: (2E)-3-cyclopentyl-2-methylprop-2-enoic acid
• CAS No: 1399672-43-5
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 5272183
• Update Time: 2026-03-09

(2E)-3-cyclopentyl-2-methylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-cyclopentyl-2-methylacrylic acid
• (E)-3-cyclopentyl-2-methylprop-2-enoic acid
• 3-Cyclopentyl-2-methylacrylic acid
• 3-Cyclopentyl-2-methylprop-2-enoic acid
• (E)-3-cyclopentyl-2-methylacrylicacid
• 2-Propenoic acid, 3-cyclopentyl-2-methyl-, (2E)-
• (2E)-3-cyclopentyl-2-methylprop-2-enoic acid

• Inchi： 1S/C9H14O2/c1-7(9(10)11)6-8-4-2-3-5-8/h6,8H,2-5H2,1H3,(H,10,11)/b7-6+
• InChI Key： CJCPUSYBAQVMQR-VOTSOKGWSA-N
• SMILES： OC(/C(/C)=C/C1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on (2E)-3-cyclopentyl-2-methylprop-2-enoic acid

Recent Advances in the Study of (2E)-3-cyclopentyl-2-methylprop-2-enoic acid (CAS: 1399672-43-5)

The compound (2E)-3-cyclopentyl-2-methylprop-2-enoic acid (CAS: 1399672-43-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the efficient synthetic routes for (2E)-3-cyclopentyl-2-methylprop-2-enoic acid, with particular emphasis on stereoselective methods that ensure high yield and purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel catalytic asymmetric synthesis approach, achieving an enantiomeric excess of over 98%. This advancement is critical for the compound's application in chiral drug development.

In terms of biological activity, (2E)-3-cyclopentyl-2-methylprop-2-enoic acid has shown promising results as a modulator of inflammatory pathways. Preclinical studies indicate its potent inhibitory effects on NF-κB signaling, with IC50 values in the low micromolar range. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Structural-activity relationship (SAR) studies have revealed that the cyclopentyl moiety and the α,β-unsaturated carboxylic acid group are crucial for the compound's biological activity. Molecular docking simulations, as reported in a 2024 Computational Biology Journal article, demonstrate stable binding interactions with the IKKβ kinase, providing mechanistic insights into its anti-inflammatory properties.

From a drug development perspective, the compound's pharmacokinetic profile has been investigated in recent ADMET studies. While showing good membrane permeability in Caco-2 assays, researchers have noted challenges with metabolic stability in liver microsome tests. Current efforts are focused on prodrug strategies to improve oral bioavailability, as discussed in a recent Pharmaceutical Research publication.

The therapeutic potential of (2E)-3-cyclopentyl-2-methylprop-2-enoic acid extends beyond inflammation. Emerging research in ACS Chemical Biology has identified its activity as a covalent modifier of certain oncogenic proteins, opening possibilities for cancer therapy applications. However, further studies are needed to evaluate its selectivity and safety profile.

In conclusion, (2E)-3-cyclopentyl-2-methylprop-2-enoic acid represents a promising scaffold for medicinal chemistry exploration. The compound's unique structural features, combined with its diverse biological activities, make it a valuable subject for ongoing research. Future directions should focus on optimizing its drug-like properties and expanding the scope of its therapeutic applications through targeted structural modifications.